Cas no 871492-97-6 (6-cyano-2,4-dimethyl-3-Pyridinecarboxylic acid)

• Product Name: 6-cyano-2,4-dimethyl-3-Pyridinecarboxylic acid
• CAS No: 871492-97-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD19690254
• CID: 1119930
• PubChem ID: 57431550
• Update Time: 2025-08-05

6-cyano-2,4-dimethyl-3-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyano-2,4-dimethyl-3-Pyridinecarboxylic acid
• 6-cyano-2,4-dimethyl-pyridine-3-carboxylic acid
• 871492-97-6
• MPUCMTUIGIMAEF-UHFFFAOYSA-N
• SCHEMBL1133914
• 6-cyano-2,4-dimethyl-nicotinic acid
• 6-cyano-2,4-dimethyl-3-Pyridinecarboxylicacid

• MDL： MFCD19690254
• Inchi： 1S/C9H8N2O2/c1-5-3-7(4-10)11-6(2)8(5)9(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： MPUCMTUIGIMAEF-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NC(C#N)=CC=1C)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids